Cas no 1806327-92-3 (4-Cyano-2-methyl-6-nitrophenylacetic acid)

• Product Name: 4-Cyano-2-methyl-6-nitrophenylacetic acid
• CAS No: 1806327-92-3
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5000698
• Update Time: 2023-08-24

4-Cyano-2-methyl-6-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methyl-6-nitrophenylacetic acid

• Inchi： 1S/C10H8N2O4/c1-6-2-7(5-11)3-9(12(15)16)8(6)4-10(13)14/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： MLBCUSUTEPGJFS-UHFFFAOYSA-N
• SMILES： OC(CC1C(=CC(C#N)=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.3
• Topological Polar Surface Area: 107